2-Amino-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
Overview
Description
Scientific Research Applications
Drug Design and Development
2-Amino-3-(tetrahydro-2H-pyran-4-yl)propanoic acid: is a compound that can be utilized in the design and synthesis of pharmaceuticals. Its structure is similar to that of amino acids, which are the building blocks of proteins. This similarity allows it to mimic or interfere with natural biological processes, making it a valuable tool in the development of new drugs. For instance, it can be used to create enzyme inhibitors that can regulate metabolic pathways .
Material Science
In material science, this compound’s ability to form stable, cyclic structures makes it an ideal candidate for the synthesis of polymers with specific properties. These polymers could have applications in creating new materials with desired features such as biodegradability, strength, or flexibility .
Chemical Synthesis
This compound serves as an important intermediate in organic synthesis. Its reactive side chain can be modified to produce a wide range of derivatives, which can then be used to synthesize complex molecules for various chemical applications .
Bioconjugation
2-Amino-3-(tetrahydro-2H-pyran-4-yl)propanoic acid: can be used in bioconjugation techniques where it is attached to biomolecules to alter their properties or to enable their detection. This is particularly useful in the development of diagnostic tools or targeted drug delivery systems .
Analytical Chemistry
In analytical chemistry, derivatives of this compound can be used as standards or reagents in chromatographic methods and mass spectrometry. This aids in the identification and quantification of complex biological samples .
Neuroscience Research
The structural similarity of this compound to neurotransmitter amino acids suggests potential applications in neuroscience research. It could be used to study neurotransmitter pathways or to develop treatments for neurological disorders .
properties
IUPAC Name |
2-amino-3-(oxan-4-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c9-7(8(10)11)5-6-1-3-12-4-2-6/h6-7H,1-5,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSHHRIISICNOLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30734386 |
Source
|
| Record name | 3-Oxan-4-ylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30734386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-(tetrahydro-2H-pyran-4-yl)propanoic acid | |
CAS RN |
773828-10-7 |
Source
|
| Record name | 3-Oxan-4-ylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30734386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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